Cas no 2060058-11-7 (5-Bromo-2-(4-bromophenyl)-4-methylpyridine)

• Product Name: 5-Bromo-2-(4-bromophenyl)-4-methylpyridine
• CAS No: 2060058-11-7
• MF: C₁₂H₉Br₂N
• MW: 327.014561414719
• MDL: MFCD30488147
• CID: 5613649
• PubChem ID: 125454192
• Update Time: 2023-09-21

5-Bromo-2-(4-bromophenyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-330456
• 2060058-11-7
• 5-Bromo-2-(4-bromophenyl)-4-methylpyridine
• Pyridine, 5-bromo-2-(4-bromophenyl)-4-methyl-

• MDL： MFCD30488147
• Inchi： 1S/C12H9Br2N/c1-8-6-12(15-7-11(8)14)9-2-4-10(13)5-3-9/h2-7H,1H3
• InChI Key： YSQMQBVKCZNJAE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 326.90813g/mol
• Monoisotopic Mass: 324.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.663±0.06 g/cm3(Predicted)
• Boiling Point: 367.9±37.0 °C(Predicted)
• pka: 2.56±0.25(Predicted)